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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe handling and disposal of 4-
Acetoxybenzaldehyde, ensuring compliance with safety protocols and regulatory

requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 4-Acetoxybenzaldehyde
with appropriate safety measures. This compound is a combustible liquid and is classified as

an irritant, causing skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 4-Acetoxybenzaldehyde. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and closed-toe shoes.

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.
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Ventilation: Handle 4-Acetoxybenzaldehyde in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Spill Response: In the event of a spill, evacuate the area and remove all sources of ignition.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container

for disposal.

Step-by-Step Disposal Procedures
The disposal of 4-Acetoxybenzaldehyde must be conducted in strict accordance with federal,

state, and local regulations. It is classified as hazardous waste and must be disposed of at an

approved waste disposal plant.[2]

Waste Identification and Segregation:

Clearly label containers of 4-Acetoxybenzaldehyde waste with the full chemical name

and associated hazard symbols (e.g., "Hazardous Waste," "Irritant," "Combustible").

Do not mix 4-Acetoxybenzaldehyde waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can lead to dangerous reactions.

Container Management:

Use a dedicated, compatible, and properly sealed container for collecting 4-
Acetoxybenzaldehyde waste. The container should be in good condition and free from

leaks.

Keep the waste container closed except when adding waste.

Waste Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste storage.

The storage area should be away from sources of heat, sparks, and open flames.

Ensure the storage area has secondary containment to control any potential leaks.
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Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to schedule a pickup for the 4-Acetoxybenzaldehyde waste.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 4-
Acetoxybenzaldehyde to ensure they have all the necessary information for safe

transport and disposal.

Documentation:

Maintain a detailed log of the accumulated 4-Acetoxybenzaldehyde waste, including the

amount and date of accumulation. This documentation is crucial for regulatory compliance.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

4-Acetoxybenzaldehyde.

Property Value

Molecular Formula C₉H₈O₃

Molecular Weight 164.16 g/mol

Appearance Clear colorless to pale yellow liquid[3]

Boiling Point 152-153 °C at 17 mmHg[3]

Density 1.168 g/mL at 25 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Classifications

Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity - Single Exposure 3 (Respiratory

system)

Storage Class Code 10 - Combustible liquids

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 4-
Acetoxybenzaldehyde.

Start: Generation of
4-Acetoxybenzaldehyde Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Labeled, Compatible Container

Is the container full or
is disposal required?

Store Container in a Designated
Cool, Well-Ventilated Area

No

Contact EHS or Licensed
Waste Disposal Company

Yes

Provide SDS and
Arrange for Pickup

Document Waste Disposal

End: Compliant Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of 4-Acetoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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